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Compound of Interest

2-Bromo-1,5-difluoro-3-
Compound Name: ,
nitrobenzene

cat. No.: B1292832

An In-depth Technical Guide to 2-Bromo-1,5-difluoro-3-nitrobenzene (CAS Number: 877161-
74-5)

This technical guide provides a comprehensive overview of 2-Bromo-1,5-difluoro-3-
nitrobenzene, a halogenated nitroaromatic compound relevant to researchers, scientists, and
professionals in drug development and organic synthesis.

Core Compound Information

2-Bromo-1,5-difluoro-3-nitrobenzene is a substituted aromatic compound with the CAS
number 877161-74-5. Its structure features a benzene ring functionalized with one bromine
atom, two fluorine atoms, and a nitro group. This combination of electron-withdrawing groups
makes it a potentially valuable intermediate in the synthesis of more complex molecules.

Table 1: Chemical and Physical Properties
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Property Value Source(s)
CAS Number 877161-74-5 [1]12]
Molecular Formula CeH2BrF2NO2 [21[3]1[41[5]
Molecular Weight 237.99 g/mol [11061[7]
Purity Typically 295% [5]
Predicted Boiling Point 214.5 + 35.0 °C at 760 mmHg [4]
Predicted Density 1.9+0.1 g/cm3 [4]
Predicted Flash Point 83.5+25.9°C [4]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Bromo-1,5-difluoro-3-
nitrobenzene is not widely published in readily available scientific literature, a likely synthetic
route involves the nitration of a corresponding bromo-difluoro-benzene precursor. The
synthesis of a structurally similar compound, 2,4-Difluoro-3-bromo-1-nitrobenzene, provides a
valuable reference protocol.

Hypothetical Synthetic Pathway for 2-Bromo-1,5-difluoro-3-nitrobenzene

A plausible synthetic route would start from 1-bromo-3,5-difluorobenzene. The nitration of this
precursor would introduce the nitro group onto the benzene ring. The directing effects of the
existing substituents would need to be carefully considered to achieve the desired isomer.

[1-Bromo-3,5-dif|uorobenzene]
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Caption: Hypothetical synthesis of 2-Bromo-1,5-difluoro-3-nitrobenzene.

Reference Experimental Protocol: Synthesis of 2,4-Difluoro-3-bromo-1-nitrobenzene

This protocol describes the synthesis of a similar compound and can be adapted by

researchers as a starting point for the synthesis of 2-Bromo-1,5-difluoro-3-nitrobenzene.

Materials:

1,3-difluoro-2-bromobenzene (23.5 g, 112 mmol)[8]

Concentrated sulfuric acid (48 ml)[8]

Concentrated nitric acid (70%, 8 ml)[8]

Ice (300 mi)[8]

Methylene chloride[8]

Saturated sodium bicarbonate solution[8]

Magnesium sulfate[8]

Isopropyl ether[8]

Procedure:

A solution of 1,3-difluoro-2-bromobenzene in concentrated sulfuric acid was stirred
vigorously at ambient temperature.[8]

Concentrated nitric acid was added dropwise, ensuring the internal temperature of the
reaction mixture did not exceed 55°C.[8]

The reaction mixture was stirred for an additional 15 minutes and then poured onto ice.[8]
The agueous mixture was extracted three times with methylene chloride.[8]

The combined organic layers were washed three times with a saturated sodium bicarbonate
solution, dried over magnesium sulfate, and filtered.[8]
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e The solvent was removed in vacuo to yield a yellow solid.[8]
e Recrystallization from isopropyl ether afforded a white solid.[8]
Workflow for the Synthesis of a Halogenated Nitrobenzene

The following diagram illustrates a general workflow for the synthesis and purification of a
halogenated nitrobenzene compound, based on the reference protocol.
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Caption: General workflow for synthesis and purification.
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Applications in Research and Drug Development

While specific biological activities or drug development applications for 2-Bromo-1,5-difluoro-
3-nitrobenzene are not extensively documented in public literature, its structural motifs are
common in medicinal chemistry. Halogenated nitroaromatic compounds are often used as
intermediates in the synthesis of pharmaceuticals and agrochemicals.[2]

The presence of bromine and fluorine atoms, along with a nitro group, provides multiple
reaction sites for further chemical modifications. For instance, the nitro group can be reduced to
an amine, which is a common precursor for a wide range of functional groups. The bromine
atom can participate in cross-coupling reactions, allowing for the formation of carbon-carbon or
carbon-heteroatom bonds. The fluorine atoms can influence the compound's electronic
properties, lipophilicity, and metabolic stability, which are important considerations in drug
design.

Potential Reaction Pathways for Derivatization

The structure of 2-Bromo-1,5-difluoro-3-nitrobenzene allows for several potential
derivatization strategies that are valuable in the synthesis of novel compounds.

2-Bromo-1,5-difluoro-
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Caption: Potential derivatization pathways.
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Safety Information

Detailed safety information for 2-Bromo-1,5-difluoro-3-nitrobenzene is not readily available.
However, based on the safety data for structurally similar compounds, it should be handled with
care. Halogenated nitroaromatic compounds are often toxic and can be irritating to the skin,
eyes, and respiratory system. Standard laboratory safety precautions, including the use of
personal protective equipment such as gloves, safety glasses, and a lab coat, should be
followed. Work should be conducted in a well-ventilated fume hood. For specific handling and
disposal guidelines, it is essential to consult the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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